Cas no 1638760-95-8 (tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate)

tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate structure
1638760-95-8 structure
Product Name:tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate
CAS No:1638760-95-8
MF:C13H24N2O2
MW:240.341863632202
MDL:MFCD27987354
CID:2094431
PubChem ID:91800901
Update Time:2025-04-21

tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (3-aminobicyclo[3.2.1]octan-8-yl)carbamate
    • tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate
    • AKOS025289769
    • Carbamic acid, N-(3-aminobicyclo[3.2.1]oct-8-yl)-, 1,1-dimethylethyl ester
    • AS-52096
    • tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate
    • tert-Butyl endo-N-(3-exo-amino-8-bicyclo[3.2.1]octanyl)carbamate
    • tert-Butyl exo-N-(3-endo-amino-8-bicyclo[3.2.1]octanyl)carbamate
    • tert-butyl N-{3-aminobicyclo[3.2.1]octan-8-yl}carbamate
    • 8-(Boc-amino)-3-aminobicyclo[3.2.1]octane
    • 1638760-95-8
    • CS-0047905
    • MFCD27987354
    • SCHEMBL17426085
    • P14362
    • SB13373
    • MDL： MFCD27987354
    • Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-8-4-5-9(11)7-10(14)6-8/h8-11H,4-7,14H2,1-3H3,(H,15,16)
    • InChI Key： UCJHEFXRJXJZNV-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(NC1C2CC(CC1CC2)N)=O

Computed Properties

  • Exact Mass: 240.183778013Da
  • Monoisotopic Mass: 240.183778013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.4Ų

tert-butyl N-(3-amino-8-bicyclo[3.2.1]octanyl)carbamate Pricemore >>

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